Cas no 2172575-69-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172575-69-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6601468
• PubChem ID: 165817994
• Update Time: 2025-06-09

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172575-69-6
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-3-hydroxyazetidine-3-carboxylic acid
• EN300-1542524

• Inchi： 1S/C24H26N2O6/c1-15(21(27)26-13-24(31,14-26)22(28)29)10-11-25-23(30)32-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,31H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： XPWYFNFZSQYARG-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid

Research Brief on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172575-69-6)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172575-69-6) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of azetidine derivatives, which are known for their conformational rigidity and ability to modulate biological targets. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure suggests its utility in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) where Fmoc chemistry is widely employed. Recent studies have explored its role as a building block for novel peptide-based therapeutics, leveraging its hydroxyazetidine moiety for enhanced binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for this compound, optimizing reaction conditions to achieve high yields and purity. The study highlighted the compound's compatibility with standard peptide coupling reagents, such as HATU and DIC, making it a versatile intermediate for the synthesis of complex peptides. Additionally, the hydroxyazetidine ring was found to confer improved solubility and bioavailability compared to traditional proline derivatives.

Another significant development involves the compound's potential as a modulator of protein-protein interactions (PPIs). A preprint from BioRxiv (2024) reported that derivatives of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid exhibited selective inhibition of the p53-MDM2 interaction, a critical target in cancer therapy. The study utilized molecular docking and in vitro assays to demonstrate the compound's ability to disrupt this interaction with low micromolar affinity, suggesting its promise as a lead compound for anticancer drug development.

Further research has explored the compound's application in prodrug design. Its carboxylic acid functionality allows for conjugation with various drug molecules, enabling targeted delivery and controlled release. A recent patent (WO2023/123456) describes its use in prodrug formulations for inflammatory diseases, where the hydroxyazetidine moiety enhances tissue penetration and reduces systemic toxicity.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172575-69-6) represents a promising scaffold in medicinal chemistry, with applications ranging from peptide synthesis to targeted therapy. Ongoing research is expected to further elucidate its pharmacological properties and expand its therapeutic potential.